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Compound of Interest |

3-Chloro-2-(3-
Compound Name:

chlorophenoxy)aniline
CAS No.: 946772-61-8
Cat. No.: B1318587

Get Quote

\ J

CAS Registry Number: 946772-61-8 Molecular Formula: C12H9CIl2NO Molecular Weight:
254.11 g/mol Primary Application: Medicinal Chemistry Scaffold (Kinase Inhibitor SAR),
Agrochemical Intermediate.

Executive Summary: The "Ortho-Twist" Scaffold

In the landscape of diaryl ether synthesis, 3-Chloro-2-(3-chlorophenoxy)aniline represents a
high-value, sterically constrained "ortho-twist" scaffold. Unlike the commoditized para-phenoxy
anilines (used in drugs like Sorafenib or Rafoxanide), this ortho-isomer introduces a critical
conformational lock. The chlorine atom at the 3-position and the phenoxy group at the 2-
position create significant steric crowding, forcing the two phenyl rings out of planarity.

Why this matters: This specific geometry is often exploited in Structure-Activity Relationship
(SAR) campaigns to fit into hydrophobic pockets of enzymes (e.g., kinases) where flat
molecules fail. However, its steric bulk makes it harder to synthesize and harder to source than
its 4-phenoxy counterparts.
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Procurement Landscape & Supplier Verification

Status:Niche / Fine Chemical. This compound is not a bulk commaodity. It is typically found in
the catalogs of boutique building-block suppliers or requires custom synthesis.

A. Validated Suppliers (Research Scale)

The following suppliers list CAS 946772-61-8. Note: Inventory fluctuates rapidly for this tier of

chemicals.
Supplier Tier Company Role Reliability Indicator
] Santa Cruz ] High. Lists specific
Tier 1 (Global) ) Catalog Supplier
Biotechnology (SCBT) CAS 946772-61-8.

_ Medium. Connects to
] ChemicalBook / )
Tier 2 (Aggregator) Database Asian CROs (e.g.,

MolPort )
Wuhan Chemwish).

. . High. If not in stock,
_ Enamine / Combi-
Tier 3 (Custom) CRO/FTE they have the

Blocks ,
precursors to make it.

B. The "Isomer Trap" (Critical QC Warning)

A common procurement failure occurs when suppliers substitute the ortho-isomer (2-phenoxy)
with the cheaper para-isomer (4-phenoxy). You must validate the structure upon receipt.

o Target: 3-Chloro-2-(3-chlorophenoxy)aniline (CAS 946772-61-8)
e Common Decoy: 3-Chloro-4-(3-chlorophenoxy)aniline (CAS 84865-99-6)[1]
QC Protocol: Use *H NMR to distinguish.

o Target (2-phenoxy): Look for a 1,2,3-trisubstituted pattern on the aniline ring. The protons will
show specific meta and ortho couplings consistent with a crowded environment.

e Decoy (4-phenoxy): Shows a 1,3,4-trisubstituted pattern (typically an ABX system).
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Technical Synthesis: The "Nitro-Displacement”
Route

If commercial stock is unavailable or degraded, the following synthesis protocol is the industry
standard for generating high-purity ortho-diaryl ethers. This route avoids the low yields of
Ulimann couplings on sterically hindered anilines.

Mechanistic Pathway

The synthesis relies on Nucleophilic Aromatic Substitution (

) on a nitro-activated ring, followed by chemoselective reduction.

____________________________________________________________________________

Step 1: Ether Formation
K2C03 / DMF
Heat

3-Chlorophenol ~~_
(Nucleophile) f~—onwu  TTso_

) ’ SNAr (F/Cl displacement Intermediate:
2,3-Dichloronitrobenzene 2-(3-chlorophenoxy)-3-chloro-1-nitrobenzene

(Starting Material)

Nitro Reduction

PRODUCT:
Fe/NHaCI NNl | 3-Chloro-2-(3-chlorophenoxy)aniline
or H2/Pd-C

Click to download full resolution via product page

Figure 1: Two-step synthetic pathway bypassing steric hindrance of direct aniline coupling.

Detailed Protocol
Step 1:

Ether Formation
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» Reagents: 2,3-Dichloronitrobenzene (1.0 eq), 3-Chlorophenol (1.1 eq),

(2.0 eq).

e Solvent: DMF or NMP (Anhydrous).
e Conditions: Heat to 80-100°C for 4—6 hours.

e Mechanism: The nitro group activates the ortho-chlorine (at position 2) for displacement. The
chlorine at position 3 is less activated and sterically shielded, ensuring regioselectivity.

Workup: Pour into ice water. The nitro-ether intermediate usually precipitates as a solid.
Step 2: Nitro Reduction
e Reagents: Iron powder (5.0 eq),

(aq), Ethanol.

o Conditions: Reflux (80°C) for 2 hours.
o Why Iron? Catalytic hydrogenation (

) carries a risk of de-chlorinating the aromatic ring (hydrodehalogenation). Iron/Ammonium
Chloride is chemoselective for the nitro group, leaving the CI-Ar bonds intact.

Quality Assurance & Analytics

To validate the supply, use the following analytical markers.

HPLC Purity Profile

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).
e Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.
e Gradient: 5% B to 95% B over 10 min.

o Detection: UV at 254 nm.
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o Expected RT: The ortho-isomer (Target) typically elutes later than the para-isomer due to
internal hydrogen bonding or "hiding" of the polar amine group by the steric bulk.

Handling & Stability

o Storage: Keep dark and refrigerated (2—8°C). Anilines oxidize (brown) upon air exposure.
o Safety:Toxic. Potential methemoglobin former. Handle in a fume hood with nitrile gloves.

References & Sourcing Links

o ChemicalBook Listing (CAS 946772-61-8): Source for physical properties and aggregator
suppliers.

o Santa Cruz Biotechnology (SCBT) Product Page: Direct catalog supplier for research
guantities. (Search CAS: 946772-61-8)

e PubChem Compound Summary (2,3-Dichloroaniline Derivatives): Context on the toxicity and
reactivity of dichloroaniline scaffolds. [2]

e BenchChem Technical Guide (General Aniline Synthesis): Reference for the reduction
protocols of nitro-diaryl ethers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 3-CHLORO-4-(3-CHLOROPHENOXY)ANILINE synthesis - chemicalbook
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e 2. 2,3-Dichloroaniline - Wikipedia [en.wikipedia.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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